3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C22H19N3O4/c1-27-17-10-9-16(12-19(17)28-2)21(26)24-13-14-5-7-15(8-6-14)22-25-20-18(29-22)4-3-11-23-20/h3-12H,13H2,1-2H3,(H,24,26)
• InChI Key: JRJRZLXKQODEQQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)OC

Description

3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide, also known as DPBA, is a small molecule that has been extensively studied for its potential use in scientific research. DPBA has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is not fully understood, but it is believed to act as an inhibitor of protein-protein interactions. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to inhibit the binding of several proteins, including the p53-MDM2 interaction and the interaction between Bcl-2 and Bak. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has also been shown to inhibit the activity of several enzymes, including the histone deacetylase HDAC6.
Biochemical and physiological effects:
3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has a variety of biochemical and physiological effects. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to induce apoptosis in cancer cells, and has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and leukemia. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has also been shown to have anti-inflammatory effects, and has been shown to reduce inflammation in animal models of arthritis. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has also been shown to have neuroprotective effects, and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has several advantages for use in lab experiments. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a small molecule that is easy to synthesize, making it readily available for research. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has also been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. However, 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide also has limitations for lab experiments. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has low solubility in water, which can make it difficult to work with in aqueous solutions. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide also has a relatively short half-life in vivo, which can limit its effectiveness in animal studies.

Future Directions

There are several future directions for research on 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One area of research is the development of more potent and selective 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide analogs. Another area of research is the investigation of the mechanism of action of 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide, and the identification of new protein targets for 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide, in order to optimize its use in animal studies and potential clinical applications.
Conclusion:
In conclusion, 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a small molecule that has been extensively studied for its potential use in scientific research. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has advantages and limitations for use in lab experiments, and there are several future directions for research on 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has the potential to be a valuable tool for researchers in a variety of fields, and further research on 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide involves the reaction of 4-(2-bromoethyl)-2-methoxyphenol with 2-amino-3-methylpyridine to form a benzimidazole intermediate. This intermediate is then reacted with 2-amino-4,5-dimethoxybenzoic acid to form 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. The synthesis of 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been optimized to yield high purity and high yield.

Scientific Research Applications

3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been extensively studied for its potential use in scientific research. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. 3,4-dimethoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been used in studies of cancer, cardiovascular disease, and neurological disorders.